MOF@activated carbon: a new material for adsorption of aldicarb in biological systems†
Chemical Communications Pub Date: 2013-03-18 DOI: 10.1039/C3CC40449H
Abstract
A new composite was synthesized by the hydrothermal method using a 3D coordination network [Ln2(C4H4O4)3(H2O)2]·H2O (Ln = Eu and Tb) and activated carbon. The coordination network is formed within the pores of the charcoal, allowing for the use of this material as a detoxifying agent.
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